![molecular formula C5H4F3N3O B168205 5-(Trifluoromethyl)pyrazole-3-carboxamide CAS No. 1276541-94-6](/img/structure/B168205.png)
5-(Trifluoromethyl)pyrazole-3-carboxamide
Overview
Description
5-(Trifluoromethyl)pyrazole-3-carboxamide is a heterocyclic compound . It has the empirical formula C5H4F3N3O and a molecular weight of 179.10 . The structure of the molecule has been verified using FT-IR, 1H NMR, 13C NMR spectroscopic methods, and elemental analysis .
Synthesis Analysis
The synthesis of trifluoromethyl group-containing pyrazole-3-carboxamide derivatives has been reported in several studies . The compound is synthesized and the structure of the molecule has been verified using FT-IR, 1H NMR, 13C NMR spectroscopic methods, and elemental analysis . The synthesis involves various reactions including alkylation with alkyl iodides in DMF to afford the N-alkyl pyrazoles .
Molecular Structure Analysis
The molecular structure of 5-(Trifluoromethyl)pyrazole-3-carboxamide has been analyzed using various spectroscopic methods and elemental analysis . The InChI code for the compound is 1S/C5H4F3N3O/c6-5(7,8)3-1-2(4(9)12)10-11-3/h1H,(H2,9,12)(H,10,11) .
Chemical Reactions Analysis
The chemical reactions involving 5-(Trifluoromethyl)pyrazole-3-carboxamide have been studied . The compound undergoes various reactions including alkylation with alkyl iodides in DMF to afford the N-alkyl pyrazoles . The chemical selectivity and reactivity of the molecule, which helps to improve the stability of the molecule, are analyzed via NBO calculations .
Physical And Chemical Properties Analysis
The physical and chemical properties of 5-(Trifluoromethyl)pyrazole-3-carboxamide have been analyzed using various spectroscopic methods and elemental analysis . The compound has the empirical formula C5H4F3N3O and a molecular weight of 179.10 .
Scientific Research Applications
Pharmaceutical Applications
The trifluoromethyl group, which is present in “5-(Trifluoromethyl)pyrazole-3-carboxamide”, is found in many FDA-approved drugs . This group contributes to the pharmacological activities of these compounds . For instance, Alpelisib, a drug used to treat certain types of breast cancer, contains a trifluoromethyl group .
Synthesis of Disubstituted Pyrimidines
“5-(Trifluoromethyl)pyrazole-3-carboxamide” can be used in the synthesis of disubstituted pyrimidines . Pyrimidines are important compounds in biochemistry, as they are part of the structure of nucleotides.
Copper-Catalyzed Pyrazole N-Arylation
This compound may be used in copper-catalyzed pyrazole N-arylation . This process is important in the synthesis of various organic compounds.
Synthesis of Sodium Hydridotris
“5-(Trifluoromethyl)pyrazole-3-carboxamide” can be used in the synthesis of sodium hydridotris . This compound has potential applications in various chemical reactions.
Antifungal Activity
Pyrazole derivatives, such as “5-(Trifluoromethyl)pyrazole-3-carboxamide”, have shown antifungal activity . They can disrupt the cell membrane of mycelium, thus inhibiting the growth of fungi .
Cell Cycle Regulation
Some pyrazole derivatives can affect the cell cycle . For instance, a synthesized pyrazole derivative was found to delay the G0/G1 phase of the cell cycle .
Mechanism of Action
Target of Action
Pyrazole derivatives have been known to interact with a variety of biological targets, including enzymes and receptors .
Mode of Action
It’s known that pyrazole derivatives can interact with their targets in various ways, such as inhibiting enzyme activity or acting as receptor antagonists .
Biochemical Pathways
Pyrazole derivatives have been shown to impact a wide range of biochemical pathways, depending on their specific targets .
Pharmacokinetics
These properties would significantly impact the bioavailability of the compound, determining how much of the drug reaches its target sites in the body .
Result of Action
Pyrazole derivatives have been associated with a variety of biological effects, depending on their specific targets and mode of action .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 5-(Trifluoromethyl)pyrazole-3-carboxamide. These factors could include pH, temperature, presence of other molecules, and the specific biological environment within the body .
Safety and Hazards
Future Directions
While specific future directions for 5-(Trifluoromethyl)pyrazole-3-carboxamide are not mentioned in the retrieved papers, there is an increase in interest for synthesizing pyrazole derivatives and analyzing their different properties in order to investigate possible applications of pyrazole derivatives .
properties
IUPAC Name |
5-(trifluoromethyl)-1H-pyrazole-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4F3N3O/c6-5(7,8)3-1-2(4(9)12)10-11-3/h1H,(H2,9,12)(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGCQBYSIGOKBNS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NN=C1C(=O)N)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4F3N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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